Cas no 2034489-96-6 (3-(1-(2,4-Dimethylthiazole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione)

• Product Name: 3-(1-(2,4-Dimethylthiazole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione
• CAS No: 2034489-96-6
• MF: C₁₂H₁₄N₄O₃S
• MW: 294.329560756683
• CID: 6273008
• PubChem ID: 119100023
• Update Time: 2025-07-16

3-(1-(2,4-Dimethylthiazole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS026701121
• 3-[1-(2,4-dimethyl-1,3-thiazole-5-carbonyl)azetidin-3-yl]imidazolidine-2,4-dione
• 2034489-96-6
• 3-(1-(2,4-dimethylthiazole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione
• F6474-7255
• 3-(1-(2,4-Dimethylthiazole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione

• Inchi： 1S/C12H14N4O3S/c1-6-10(20-7(2)14-6)11(18)15-4-8(5-15)16-9(17)3-13-12(16)19/h8H,3-5H2,1-2H3,(H,13,19)
• InChI Key： GTTDTHLTSXSLAH-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C(N1CC(C1)N1C(NCC1=O)=O)=O

Computed Properties

• Exact Mass: 294.07866149g/mol
• Monoisotopic Mass: 294.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 111Ų

Additional information on 3-(1-(2,4-Dimethylthiazole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione

Comprehensive Overview of 3-(1-(2,4-Dimethylthiazole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione (CAS No. 2034489-96-6)

The compound 3-(1-(2,4-Dimethylthiazole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione (CAS No. 2034489-96-6) is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a 2,4-dimethylthiazole moiety and an imidazolidine-2,4-dione core, makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a small molecule inhibitor or modulator in therapeutic pathways, given its ability to interact with specific biological targets.

In recent years, the demand for novel heterocyclic compounds like 3-(1-(2,4-Dimethylthiazole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione has surged, driven by advancements in precision medicine and targeted drug delivery. This compound's azetidine ring and thiazole derivatives are known for their bioactivity, making them valuable in the design of next-generation pharmaceuticals. Its CAS No. 2034489-96-6 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies and high-throughput screening.

One of the most intriguing aspects of this compound is its potential role in addressing drug resistance, a critical challenge in modern therapeutics. The imidazolidine-2,4-dione scaffold is often explored for its ability to enhance pharmacokinetic properties, such as solubility and metabolic stability. This aligns with current trends in AI-driven drug discovery, where computational models predict the efficacy of such compounds in silico before lab validation. Searches for "small molecule inhibitors for cancer" or "azetidine derivatives in drug design" often highlight molecules like this, underscoring their importance.

From a synthetic chemistry perspective, the preparation of 3-(1-(2,4-Dimethylthiazole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione involves multi-step reactions, including amide coupling and cyclization techniques. Its thiazole-5-carbonyl group is particularly noteworthy, as it contributes to the compound's electrophilic character, enabling interactions with nucleophilic residues in biological systems. This property is frequently discussed in forums focusing on fragment-based drug design and medicinal chemistry optimization.

The compound's potential applications extend beyond traditional pharmaceuticals. For instance, its structural features make it a candidate for bioimaging probes or chemical biology tools. Researchers investigating proteolysis-targeting chimeras (PROTACs) or covalent inhibitors often reference similar structures, further elevating its profile in scientific literature. The CAS No. 2034489-96-6 is thus a gateway to a broader discussion on innovative therapeutic modalities.

In conclusion, 3-(1-(2,4-Dimethylthiazole-5-carbonyl)azetidin-3-yl)imidazolidine-2,4-dione represents a compelling example of how heterocyclic chemistry continues to drive innovation in life sciences. Its combination of a thiazole ring and imidazolidine-dione core offers versatile functionality, while its CAS No. 2034489-96-6 serves as a key identifier for researchers worldwide. As the scientific community explores its full potential, this compound is poised to play a pivotal role in the future of drug development and biomolecular engineering.